Cas no 45653-37-0 (3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl-)

• Product Name: 3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl-
• CAS No: 45653-37-0
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 5262178
• Update Time: 2025-11-01

3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl-

• Inchi： 1S/C5H8N2O2/c1-3-4(2-6)5(8)7-9-3/h2,6H2,1H3,(H,7,8)
• InChI Key： NGLUETNBXXHWPG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl-

Exploring the Properties and Applications of 3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl- (CAS No. 45653-37-0)

3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl- (CAS No. 45653-37-0) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoxazolone core and functional aminomethyl group, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

The growing interest in 3(2H)-Isoxazolone derivatives is driven by their broad-spectrum biological activities. Researchers are increasingly exploring its potential in addressing global health challenges, such as antibiotic resistance and chronic inflammatory diseases. The compound's 5-methyl substitution enhances its stability and bioavailability, making it a preferred choice for medicinal chemistry applications. Recent studies have also highlighted its role in designing novel enzyme inhibitors, which are critical targets in modern therapeutics.

From an industrial perspective, CAS No. 45653-37-0 is valued for its synthetic flexibility. Its aminomethyl moiety allows for easy derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with the current trend of fragment-based drug design, where small molecular fragments like 3(2H)-Isoxazolone serve as starting points for developing potent lead compounds. The compound's compatibility with green chemistry principles further enhances its appeal in sustainable pharmaceutical manufacturing.

In material science, 4-(aminomethyl)-5-methyl-3(2H)-Isoxazolone has shown promise as a precursor for functional polymers. Its ability to form hydrogen bonds and participate in click chemistry reactions makes it suitable for creating smart materials with tunable properties. This application resonates with the increasing demand for bio-based materials in electronics and coatings industries. The compound's thermal stability and compatibility with various polymerization techniques position it as a potential game-changer in advanced material development.

Quality control and analytical characterization of 3(2H)-Isoxazolone, 4-(aminomethyl)-5-methyl- remain crucial topics for researchers. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for ensuring purity and structural integrity. These analytical challenges reflect the broader industry focus on quality-by-design approaches in chemical manufacturing. Proper handling and storage conditions are equally important to maintain the compound's stability and performance characteristics over time.

The future prospects of CAS No. 45653-37-0 appear bright, with ongoing investigations into its potential in personalized medicine and targeted drug delivery systems. Its molecular architecture offers opportunities for creating prodrugs and conjugates with improved pharmacokinetic profiles. As the scientific community continues to explore structure-activity relationships, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing sustainable chemical technologies.